A multi-agency study of 438 organic and 62 inorganic chemicals measured in urban stormwater during 50 total runoff events at 21 sites across the United States demonstrated that stormwater discharges can generate localized, aquatic exposures to extensive contaminant mixtures, including organics suspected to cause adverse aquatic-health effects. The aggregated risks to multiple aquatic trophic levels (fish, invertebrates, plants) of the stormwater mixture exposures, which were documented in the national study, were explored herein by calculating cumulative ratios of organic-contaminant in vitro exposure–activity cutoffs (∑EAR) and health-benchmark-weighted cumulative toxicity quotients (∑TQ). Both risk assessment approaches indicated substantial (moderate to high) risk for acute adverse effects to aquatic organisms across multiple trophic levels (fish, macroinvertebrates, non-vascular/vascular plants) at or near stormwater discharge points across the United States. The results are interpreted as potential orders of magnitude underestimates of actual aquatic risk in stormwater control wetlands or in the immediate vicinity of such discharges to surface-water receptors, because the 438 organic-compound analytical space assessed in this study is orders of magnitude less than the 350 000 parent compounds estimated to be in current commercial use globally and the incalculable chemical-space of potential metabolites and degradates.

This scoping study investigates the ability of an inexpensive, commercially available granular activated carbon (GAC) to sorb and conduct electrical charge to achieve reductive defluorination of a 6-carbon (C6) PFAS; (E)-perfluoro(4-methylpent-2-enoic acid) (PFMeUPA) as well as perfluorooctane sulfonic acid (PFOS). PFMeUPA is analogous to saturated, branched perfluorohexanoic acid. The results indicate PFMeUPA undergoes electrochemical reduction at an applied cell potential of 10 V in the absence of an electron shuttling catalyst, such as vitamin B12, that is typically required for reductive defluorination reactions. The rate of reduction was found to increase with decreasing reduction potential and increased temperature until −1.4 V vs. SHE. Less than 10% of the PFOS was reductively defluorinated, suggesting that more work is required to apply this technology for linear PFAS reduction. This is the first study to investigate the ability of a PFAS to undergo electrochemical reduction using an inexpensive GAC electrode in the absence of a catalyst or UV light. The results provide insight into the optimum conditions required for reductive defluorination of more recalcitrant PFAS, and ultimately have relevance to inexpensive, non-destructive on- or off-site treatment processes for PFAS-contaminated GAC.

Polypropylene cotton filters (PCFs) are traditionally considered an essential pretreatment unit for coarse-particle removal in household water purification systems. However, the actual roles of PCFs in controlling drinking water quality risks, especially in discolored water, have not been well understood, and the particulate matter collected on PCFs has not been well-studied. In this study, the detailed characterization of a used PCF found that many types of iron particles, which usually are dominant in drinking water distribution systems, including magnetite, hematite, maghemite, goethite, and lepidocrocite, were mainly captured by the outer-most layer (20% of the total thickness) of PCF. MTT tests using human hepatocytes showed that the iron particles captured by the PCF exhibited obvious cytotoxicity, and the particle toxicity decreased from the outer layer to the inner layer, indicating that PCFs can efficiently reduce iron-particle-associated toxicity risk. In addition, the PCF had a significant ability for the enrichment of trace organic pollutants (e.g. perfluorooctanoic acid), which would further reduce the water quality risks. Furthermore, some common opportunistic microbial pathogen species, including Acinetobacter, Mycobacteria, and Pseudomonas, could be intercepted effectively by the PCF. Filtration experiments using a new PCF showed that PCF was effective not only in particle removal (96.1–99.8%) but also in disinfection by-product (DBP) removal (7.9–65.9%). Above all, as a household water treatment unit, PCFs not only protect the purification units but can also have many previously unrecognized functions in water quality risk control.

In many regions, access to clean and safe drinking water remains a critical concern due to the potential health risks associated with water contamination. Thus, this study focused on assessing the water quality and associated health risks of drinking water in Minab County, located within Hormozgan Province. The computed WQI values were between 27.5 and 105 with the average of 60.5 in this study, where fluoride had the most significant impact. In the probabilistic approach, approximately 50% of the collected samples showed very good water quality, while less than 0.03% was classified as poor quality. Furthermore, to evaluate the effect of different input parameters on the precision of an artificial neural network (ANN) model for the prediction of F concentration in the water, a sensitive analysis was performed. The dominant water compositions in this area consisted of Na–K–Cl and Na–K–HCO₃ types. The results showed that the average values of hazard quotient (HQ) for all the pollutants in all age groups were below 1. Moreover, the non-carcinogenic risk according to the health risk assessment in children was higher than adults and teenagers. The Sobol analysis results indicated that the nitrate concentration (CW) in children, teenagers and adults and water intake rate in infants were the most sensitive parameters. Based on the results, chloride, NO3, and TH had the most significant effects as independent variables on the determination of F concentration in water, as determined by the sensitivity analysis. Therefore, it is necessary to implement a comprehensive management program for water resources aimed at reducing non-carcinogenic pollutants and improving the quality of drinking water for the local population.

The United States Environmental Protection Agency's (USEPA's) Lead and Copper Rule Revisions (LCRR) introduced many changes to the existing regulation. Two major changes are the change in sample methodology to fifth-liter (L5) sampling for homes with lead service lines and the find-and-fix (FaF) provision following any single home lead action level exceedance. This research proposes a method which estimates L5 lead levels from first-draw (L1) LCR data. Using L1 data along with paired L5–L1 difference data from other systems with similar L1 results, L5 data can be estimated accurately by bootstrapping. Using L1 data from two utilities (DC Water and Utility B) with known L5 data, this method was validated to accurately estimate L5 data. This method was then applied to a third utility (Philadelphia Water Department, PWD) with LCR data without paired L5 results to estimate what it can expect from this sample methodology. This same method was then applied to PWD to estimate the impact that FaF would have on the system by identifying how quickly new, permanent Water Quality Parameter (WQP) sites would have to be added. Under all simulations, PWD eventually would reach the maximum number of required WQP sites.

Corrosion control is vital for the safe operation of a circulating cooling water system. The biological method is a novel treatment method performed by adding a microbial agent to achieve corrosion control. In this study, microbial agents, including Bacillus cereus, Pseudomonas, Bacillus subtilis, and Thiobacillus denitrificans, were selected to investigate the anti-corrosion effect and mechanism of the biological method. The results indicated that the anti-corrosion efficiency of the microbial agent on Q235B carbon steel ranged from 8.06–9.02%, while that for 316L stainless steel was 62.80%. The anti-corrosion mechanisms of functional bacteria were also revealed, which included (a) the formation of a biofilm to isolate oxygen and corrosive substances, (b) the inhibition of a cathodic reduction reaction and reduction of corrosion current, and (c) the inhibition of sulfide corrosion.

Branched perfluorooctane sulfonic acid (PFOS) is recognized as a threatening environmental pollutant due to its high persistence and bioaccumulation in various environmental matrices as well as for its toxic effects on humans and wildlife even at very low concentrations. This study reports the first investigation of branched PFOS defluorination catalyzed by metal phthalocyanines. The reaction conditions were optimized using different reductants and temperatures. CobaltII phthalocyanine, when combined with TiIII citrate as a reducing agent, was able to defluorinate 10.9% of technical PFOS within 8 hours. In contrast, vitamin B12 only showed 2.4% defluorination during the same time period, under similar conditions. The defluorination mediated by the cobaltII phthalocyanine and TiIII citrate system corresponds to 54.5% of all branched PFOS isomers (br-PFOS isomers). Isomer-specific degradation was also investigated via high-resolution LC-orbitrap followed by their relative rates. The difference in catalytic efficacy of various phthalocyanine complexes is rationalized by their structures and electrochemical response. Lastly, a new defluorination mechanism is proposed based on the newly detected degradation products after the phthalocyanine treatment and previous studies.

The integrated process of reverse osmosis (RO) membrane and evaporative crystallization device is being implemented to target zero liquid discharge (ZLD) in the coal chemical industry. Minimizing the volume of RO concentrate (ROC) to the evaporation unit is critical to reducing the cost of the ZLD process. However, the pilot-scale evaluation of various minimization approaches for ROC volume is lacking in previous studies. Herein, the performance and cost of the vibratory shear enhanced process (VSEP), disc tube reverse osmosis (DTRO), and forward osmosis (FO) were compared for minimizing ROC in a pilot-scale study. Three scenarios were proposed first: VSEP, DTRO, and FO–RO to reconcentrate ROC and recover fresh water. Further comparisons are made between the levelized capital expenditures (CAPEX) and operational expenditure (OPEX) for the three scenarios. Results showed that the FO–RO scenario, followed by DTRO and VSEP, recovered around 90% of ROC as fresh water. FO system is more resistant to fouling than VSEP and DTRO during the reconcentrating ROC process. For a full-scale plant (2000 m3 d−1), DTRO offered the lowest CAPEX and OPEX at 0.95 USD m−3 and 1.68 USD m−3, respectively. This study provides insight into the selection of the optimal technology for designing the ZLD system.

Phosphorus is one of the major nutrients that regulates microbial growth in water systems, containing a fraction that is easily utilized for bacterial processes known as microbially available phosphorus (MAP). However, its effect on opportunistic pathogens such as Legionella bacteria is unclear. In this case study, the impact of MAP on Legionella spp. was investigated. A point-of-use (POU) ferric hydroxide sorption filter was used to reduce MAP levels in the internal drinking water supply (DWS) of a multistorey residential building in Riga, Latvia. The study included two distinct domestic hot water (DHW) heat exchanger setpoints: initially set at 57 °C for 12 weeks, and then lowered to 48 °C due to a decision to reduce energy consumption. Prior to the startup of the POU device, the internal DWS underwent centralised chemical flushing and hydrogen peroxide disinfection, which proved insufficient for long-term Legionella control. The POU device successfully removed around 70% of MAP to a concentration of 3.6 μg l−1 (SD 1.5 μg l−1), nevertheless, Legionella pneumophila serogroups 1, 2, and 3 were identified. During the initial high-temperature period, similar concentrations of L. pneumophila were detected in both buildings, regardless of the presence of the POU device. However, at the lower setpoint, Legionella concentrations increased by more than tenfold in the MAP-limited environment. This was attributed to the opportunistic pathogen's higher growth rate compared to native bacteria experiencing a nutrient deficiency. In summary, reducing phosphorus levels alone is insufficient for effective control of Legionella bacteria and additional strategies are needed to address the complexities involved in Legionella control within DWS systems.

Recently, disinfection by-products (DBPs) have received widespread attention, and the control and removal of DBPs from drinking water is crucial for ensuring water supply safety. Although conventional coagulation treatment can effectively remove DBPs, such as trihalomethanes (THMs) and haloacetic acids (HAAs), emerging disinfection by-products, such as halogenated benzoquinones (HBQs), pose a significant potential threat to the safety of drinking water. This article focuses on the study of two types of water sources, namely the Yellow River source and the South to North Water Diversion source. Queshan Reservoir water is selected as the representative water of the Yellow River source, and Nansihu Reservoir water is selected as the representative water of the South to North Water Diversion source. This study explores the efficiency of preoxidation–coagulation technology in removing precursors of DBPs and organic compounds from slightly polluted surface water and the effect of this technology on the generation of DBPs. It was found that preoxidation–coagulation had a positive effect on the removal of precursors of DBPs from the two types of water. The removal rates of precursors of DBPs from water ranged from 10% to 75%, with the highest removal rate of HBQ precursors reaching over 70%. Moreover, the organic matter removed by preoxidation–coagulation was mainly macromolecular organic matter, and the removal rates of macromolecular organic matter from both types of water sources were above 30%. The removal of small-molecule organic matter was limited. It is speculated that the removal of DBP precursors from water by preoxidation–coagulation is mainly achieved by controlling the content of macromolecular organic matter in the water. The results of this study provide a reference for future research on the removal of precursors of emerging DBPs from water.

Adsorption technology has been regarded as an efficient method for removing low-concentration phosphate ions from water; however, the designed fabrication of expectable sorbents by integrating biomass components and MOFs remains a challenge. Herein, carboxymethylcellulose (CMC) and UiO-66–NH2 were mixed evenly and then dropped into a lanthanum chloride solution to form beads. Subsequently, the formed pellets underwent in situ polymerization using polyethyleneimine (PEI) to modify their surface. This surface modification with PEI aimed to enhance the mechanical stability of the pellets and improve their ability to remove phosphorus. This is an interesting approach to achieving enhanced performance in terms of both mechanical stability and phosphorus removal. We conducted an investigation into the impact of varying MOF contents and PEI concentrations on the adsorption performance. The optimal ratio adsorbent 0.2CUI has a maximum adsorption capacity of 293.27 mg P per g for phosphate. After investigating the impact of pH on the adsorption performance, we have discovered that 0.2CUI is highly effective in adsorbing phosphate across a broad pH spectrum. Adsorption investigations have indicated that the adsorption of phosphate follows the pseudo-second-order kinetic model and the Freundlich isotherm model. Furthermore, the dynamic adsorption performance tests revealed a significant correlation coefficient for the Thomas model. At the same time, cyclic experiments involving adsorption and desorption were conducted to assess the reusability of the prepared hydrogel. The advancement of phosphate adsorbents is approached from a new perspective in this study.

The long-term performance of an anaerobic bioreactor combined with electrochemical oxidation and integrated into a self-contained public bathroom under daily use was investigated over 14 months in Coimbatore (Tamil Nadu, India). With varying daily number of users and across all seasons, the electrochemical treatment of the bioreactor effluent consistently generated a highly chlorinated (>400 mg Cl2 per L) and clear effluent that was negative to a fecal coliform assay. During 8 months of testing under water recycling conditions, the treatment maintained its performance for disinfection, as well as solid and nitrogen removal, due to breakpoint chlorination; however, the COD removal capacity of the system was slightly reduced. The strongly oxidizing condition of this electrochemical based disinfection raised the concern of generation of toxic disinfection byproducts (DPBs). This study also examined the formation of chloroform and haloacetic acid DBPs under non-recycling and recycling conditions.

Pharmaceuticals and their metabolites are ubiquitous in the environment and represent typical anthropogenic micropollutants. Due to their low diffusive concentrations and often recalcitrant nature, the compounds are not completely removed by conventional biological wastewater treatment technologies, which emphasizes the need for tertiary treatment steps. This study was performed to evaluate the feasibility of photooxidation UV/H2O2 technology for the removal of selected pharmaceuticals (carbamazepine, diclofenac, hydrochlorothiazide, sulfamethoxazole, and tramadol) as a tertiary treatment step within the wastewater treatment plant (WWTP) process. The UV/H2O2 technology was compared with the more common treatment method of adsorption on granulated activated carbon (AC) in short-term and long-term tests. Both treatment systems were installed as pilot-scale units at a WWTP in a small village (equivalent of about 900 people) where a psychiatric hospital is located in the Czech Republic. The short-term tests highlighted several important aspects that need to be addressed within full-scale operations (e.g., mechanical pretreatment of wastewater, relation between H2O2 dose and UV dose). The initial concentration of tramadol was up to 5000 ng l−1, and that of carbamazepine and hydrochlorothiazide was up to 3000 ng l−1 in the WWTP outflow. The results showed that both units were capable of removing more than 95% of the pharmaceuticals during the long-term tests. As oxidation processes can generate transformation products (TPs), the ecotoxicity evaluation was addressed. Ecotoxicity using the bioluminescence bacterium Vibrio fischeri and the rainbow trout gill cell line (RTgill-W1) did not indicate any increase in ecotoxicity parameters in comparison to the inflow water samples for both units. Both processes were finally evaluated from an economical point of view, and the pilot-scale AC unit was more favorable in this context; however, estimations for a full-scale system suggest that the UV/H2O2 system is more economically feasible in terms of operational costs.

Despite being reduced by treatment, natural organic matter (NOM) is ubiquitous in drinking water distribution systems (DWDSs) from sources to consumers' taps where it can potentially have negative impacts on drinking water quality. While a few studies have investigated its behaviour in disinfected and NOM-rich DWDSs, its dynamics in non-disinfected systems, characterized by low NOM content, have not yet been explored. In this study, we monitored the NOM variations occurring between groundwater sources and consumers' taps of a non-disinfected DWDS, including three drinking water treatment plants, using both fluorescence and absorbance, selected due to their increasing adoption by water utilities. PARAFAC analysis of fluorescence data, combined with absorbance indices, highlighted how NOM characteristics in groundwater vary due to the combination of multiple factors (e.g., well depth, pumping rate), especially in the case of shallower aquifers. The treatment processes display different effects on NOM when monitored by fluorescence and absorbance, due to the differences among fluorophores and between fluorescent and chromophoric molecules. Variations of the NOM characteristics between the treatment plant outlets and sampling locations within the network were detected only in few locations, suggesting the importance of the processes occurring in specific sections of the network and the last meter before consumption. These findings highlight the overall stability of water quality within non-disinfected NOM-poor DWDSs, but they stress the importance of (i) properly selecting the analytical method to be used for monitoring and (ii) localized water quality variations mainly related to pipe materials, suggesting several implications for DWDS monitoring and management.

Membrane separation has made significant contributions to effective water treatment technology in the fields of resource recovery, desalination and wastewater treatment in recent years. However, problems such as concentration polarisation and membrane fouling limit its selectivity and permeability in separation. The rapid development of electrochemical technology and emerging preparation methods for conductive membranes have enhanced membrane separation technology. Polyaniline (PANI) is a conductive polymer, and it has shown great potential for use in water treatment due to its flexible tunability, acceptable electrochemical properties and low cost, which necessitate a comprehensive review. In this paper, the preparation and doping of PANI conductive membranes are described in detail from the introduction of PANI. The effects of preparation and doping methods on membrane properties are evaluated. In addition, the research on PANI conductive membranes for water treatment and antifouling applications is summarised. Finally, the main remaining problems are presented, and directions for further research are envisaged.

The environmental challenges in African drylands, including water scarcity, limited energy access, and food shortages, are interconnected and have significant implications for the region's sustainability and the well-being of its communities. To address these issues, comprehensive and sustainable management plans are urgently needed. This critical review delves into the water–energy–food–ecosystem (WEFE) nexus, emphasizing the importance of integrated technologies to improve water and energy efficiency while mitigating environmental impacts. Key databases were systematically reviewed, including ScienceDirect, Scopus, and ProQuest as well as various international documents, such as those accessible in the FAO Corporate Document Repository. Our emphasis was on WEFE technologies, their applications, research outcomes, and relevance in African arid regions. The study examined recent decade initiatives to bridge the research gap, emphasizing the need to consider interrelationships and broader impacts of technical solutions in water, energy, and food sectors. This analysis brought together natural and technological advancements within the WEFE nexus, yielding valuable insights. By considering significant case studies addressing WEFE challenges, we ascertained the substantial potential of WEFE nexus technologies in mitigating African dryland challenges. Additionally, the critical factors that significantly influence the adoption of these transformative technologies are identified. The outcomes of this study underscore the importance of proactively integrating innovative WEFE technologies within the natural based solutions. Closing knowledge gaps, integrating solutions, and fostering innovation are essential steps in addressing the complex challenges these regions face. These efforts lead to enhanced water, energy, and food systems, fostering regional sustainability and resilience, ultimately securing a more promising and sustainable future for vulnerable communities.

The increasing global population and its reliance on water-based activities have led to freshwater scarcity and unequal distribution. Researchers have responded to the pressing need for effective wastewater treatment by developing new adsorbent materials. However, practical application of these nanomaterials is hindered by challenges in scalability, regeneration, and agglomeration. The integration of nano-adsorbents into polymeric membranes, particularly electrospun nanofibrous membranes, holds potential for improving their performance, reusability, and durability, while also addressing separation concerns. This comprehensive review examines the selection and application of innovative adsorbent materials in membrane technology for wastewater treatment. It explores synthetic techniques for membrane fabrication, emphasizes the impact of materials like 2D materials, MOFs, and COFs, and also addresses problems such as biofouling. Additionally, this study highlights the potential of zwitterionic materials in mitigating biofouling and discusses the concept of biomineralization for water remineralization. Altogether, this review provides valuable insights into the current progress and prospects of material selection in membrane technology for water remediation.

Carbon dots (CDs), a fascinating category of nanomaterials, have sparked into an intense area of research among researchers, particularly in the diverse applications of environmental remediation ascribed to their inimitable features, including excellent biocompatibility, photostability, physicochemical attributes, and low toxicity. Herein, we have reviewed the most recent research on the environmental implications of pharmaceutical contaminants, conventional treatment techniques, and the application of CDs for the extraction and degradation of pharmaceutics in wastewater. Beyond presenting these features, the photocatalytic applications of CDs for the decomposition of pharmaceutical pollutants, along with pertinent structures and their probable effects on photocatalytic activity, have also been the topic of discussion in this review. Finally, challenges, future prospects, and typical limitations of CD technologies are addressed along with potential future directions for environmental remediation. Consequently, this study offers a succinct overview of the most recent advancements and difficulties in the field of CDs, particularly for researchers working on the degradation of pharmaceutical pollutants.

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